Cas no 29514-28-1 (1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone)
29514-28-1 structure
Product Name:1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
CAS No:29514-28-1
MF:C9H12O6
MW:216.187983512878
CID:240440
PubChem ID:2759245
Update Time:2025-04-19
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Chemical and Physical Properties
Names and Identifiers
-
- b-L-Idofuranuronic acid,1,2-O-(1-methylethylidene)-, g-lactone
- 1,2-O-Isopropylidene-β-L-idofuranurono-6,3-lactone
- 1,2-O-isopropylidene-α-D-glucofuranurono-γ-lactone
- (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11- TETRAOXATRICYCLO[6.3.0.0^{2,6}]UNDECAN-10-ONE
- 1,2-O-ISOPROPYLIDENE-BETA-L-IDOFURANURONIC ACID, GAMMA-LACTONE
- 1,2-O-Isopropylidene-Beta-L-idofuranurono-6,3-lactone
- 1,2-O-ISOPROPYLIDENE-B-L-IDOFURANOSYLURONO-6,3-LACTONE
- 1,2-O-ISOPROPYLIDENE-SS-L-IDOFURANURONO-6,3-LACTONE
- 20513-98-8
- 1,2-O-Isopropylidene-?-L-idofuranurono-6,3-lactone
- (1S,2R,6R,8R,9R)-9-Hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0^{2,6}]undecan-10-one
- (3AR,3bS,6R,6aR,7aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2',3':4,5]furo[2,3-d][1,3]dioxol-5(3bH)-one
- beta-L-Idofuranuronic acid, 1,2-O-(1-methylethylidene)-, gamma-lactone
- 1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
- SCHEMBL15084863
- (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0?,?]undecan-10-one
- D-Glucurono-6,3-lactone acetonide
- SS-4723
- W-202227
- CS-0450631
- AKOS025393568
- 29514-28-1
- (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.02,6]undecan-10-one
- (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11-TETRAOXATRICYCLO[6.3.0.0(2),?]UNDECAN-10-ONE
-
- Inchi: 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m1/s1
- InChI Key: BDBGJSXZKMTMGP-QOHYDMMQSA-N
- SMILES: O1[C@H]2[C@@H]([C@@H]3[C@H]1[C@H](C(=O)O3)O)OC(C)(C)O2
Computed Properties
- Exact Mass: 216.06300
- Monoisotopic Mass: 216.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 104-107°C
- Boiling Point: 386.0±42.0 °C at 760 mmHg
- Flash Point: 158.8±21.4 °C
- PSA: 74.22000
- LogP: -0.85090
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I825150-50mg |
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone |
29514-28-1 | 50mg |
$ 121.00 | 2023-09-07 | ||
| TRC | I825150-100mg |
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone |
29514-28-1 | 100mg |
$ 219.00 | 2023-09-07 | ||
| TRC | I825150-250mg |
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone |
29514-28-1 | 250mg |
$ 339.00 | 2023-09-07 | ||
| TRC | I825150-500mg |
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone |
29514-28-1 | 500mg |
$580.00 | 2023-05-18 | ||
| TRC | I825150-1g |
1,2-O-Isopropylidene-β-L-idofuranurono-6,3-lactone |
29514-28-1 | 1g |
$ 660.00 | 2022-06-04 | ||
| Apollo Scientific | OR310425-500mg |
(1S,2R,6R,8R,9R)-9-Hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.02,6]undecan-10-one |
29514-28-1 | 500mg |
£390.00 | 2023-09-02 | ||
| Apollo Scientific | BICL4122-250mg |
1,2-O-Isopropylidene-beta-L-idofuranuronic acid, gamma-lactone |
29514-28-1 | 99% min | 250mg |
£183.00 | 2025-02-21 | |
| Apollo Scientific | BICL4122-500mg |
1,2-O-Isopropylidene-beta-L-idofuranuronic acid, gamma-lactone |
29514-28-1 | 99% min | 500mg |
£299.00 | 2025-02-21 | |
| Apollo Scientific | BICL4122-1g |
1,2-O-Isopropylidene-beta-L-idofuranuronic acid, gamma-lactone |
29514-28-1 | 99% min | 1g |
£481.00 | 2025-02-21 | |
| TRC | I825150-1000mg |
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone |
29514-28-1 | 1g |
$804.00 | 2023-05-18 |
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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